Cas no 1111110-90-7 (6-(3,5-difluorophenyl)-1H-pyridin-2-one)

6-(3,5-Difluorophenyl)-1H-pyridin-2-one is a fluorinated heterocyclic compound featuring a pyridinone core substituted with a 3,5-difluorophenyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the pyridinone moiety offers versatile reactivity for further functionalization. Its well-defined molecular architecture is advantageous for structure-activity relationship (SAR) studies, particularly in the development of kinase inhibitors and other biologically active molecules. The compound’s high purity and consistent performance make it suitable for rigorous synthetic applications and preclinical investigations.
6-(3,5-difluorophenyl)-1H-pyridin-2-one structure
1111110-90-7 structure
Product Name:6-(3,5-difluorophenyl)-1H-pyridin-2-one
CAS No:1111110-90-7
MF:C11H7F2NO
MW:207.176189661026
CID:2606752
PubChem ID:45788414
Update Time:2025-05-28

6-(3,5-difluorophenyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-(3,5-difluorophenyl)-1H-pyridin-2-one
    • AKOS015943948
    • 6-(3,5-Difluorophenyl)pyridin-2-ol
    • 1111110-90-7
    • 2-Hydroxy-6-(3,5-difluorophenyl)pyridine
    • DTXSID60671750
    • 6-(3,5-Difluorophenyl)pyridin-2(1H)-one
    • 6-(3,5-DIFLUOROPHENYL)-2-HYDROXYPYRIDINE
    • Inchi: 1S/C11H7F2NO/c12-8-4-7(5-9(13)6-8)10-2-1-3-11(15)14-10/h1-6H,(H,14,15)
    • InChI Key: GINAFNSRANYIPJ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1)C1=CC=CC(N1)=O)F

Computed Properties

  • Exact Mass: 207.04957017Da
  • Monoisotopic Mass: 207.04957017Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 29.1Ų

6-(3,5-difluorophenyl)-1H-pyridin-2-one Pricemore >>

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